Cas no 2422-89-1 (Thiourea,N,N,N',N'-tetrabutyl-)
2422-89-1 structure
Product Name:Thiourea,N,N,N',N'-tetrabutyl-
CAS No:2422-89-1
MF:C17H36N2S
MW:300.546143531799
CID:282152
PubChem ID:224747
Update Time:2025-04-19
Thiourea,N,N,N',N'-tetrabutyl- Chemical and Physical Properties
Names and Identifiers
-
- Thiourea,N,N,N',N'-tetrabutyl-
- 2422-89-1
- SCHEMBL1276727
- NSC13508
- N,N,N',N'-Tetrabutylthiourea
- DTXSID10947033
- NSC-13508
-
- Inchi: 1S/C17H36N2S/c1-5-9-13-18(14-10-6-2)17(20)19(15-11-7-3)16-12-8-4/h5-16H2,1-4H3
- InChI Key: AWNKVZGUFIUNQQ-UHFFFAOYSA-N
- SMILES: S=C(N(CCCC)CCCC)N(CCCC)CCCC
Computed Properties
- Exact Mass: 300.26018
- Monoisotopic Mass: 300.26
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 12
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 38.6Ų
Experimental Properties
- Density: 0.914
- Boiling Point: 426.7°Cat760mmHg
- Flash Point: 211.9°C
- Refractive Index: 1.493
- PSA: 6.48
- LogP: 5.07570
Thiourea,N,N,N',N'-tetrabutyl- Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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